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Compound of Interest

Compound Name: 2-(4-Iodophenyl)-2-oxoacetic acid

CAS No.: 79477-88-6

Cat. No.: B12510802

Get Quote

Executive Summary & Molecule Profile
Target Molecule: 2-(4-Iodophenyl)-2-oxoacetic acid Synonyms: 4-Iodophenylglyoxylic acid;

(4-Iodophenyl)(oxo)acetic acid CAS Registry Number: 14173-64-9 (acid), 125308-74-3 (ethyl

ester) Core Application: This alpha-keto acid serves as a critical scaffold in the synthesis of

photo-labile protecting groups, cross-coupling ligands, and specific enzyme inhibitors (e.g.,

aldose reductase inhibitors). Its dual functionality—the electrophilic alpha-keto moiety and the

chemically versatile aryl iodide—makes it a high-value intermediate in medicinal chemistry.

This guide details two primary synthetic pathways chosen for their scalability and reliability:

Friedel-Crafts Acylation: Best for large-scale, cost-effective production.

Selenium Dioxide Oxidation: Best for high regiochemical purity.

Retrosynthetic Analysis & Pathway Selection
The synthesis of 2-(4-Iodophenyl)-2-oxoacetic acid relies on introducing the glyoxylic acid

moiety onto the iodinated benzene ring. We evaluate three potential disconnections:
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Route
Disconnection
Strategy

Key Precursors Verdict

A
Friedel-Crafts

Acylation

Iodobenzene + Ethyl

Chlorooxoacetate

Recommended

(Scalable). Direct C-C

bond formation.

Requires separation

of para isomer from

minor ortho byproduct.

B Riley Oxidation
4-Iodoacetophenone

+ Selenium Dioxide

Recommended (High

Purity). Starts with

defined

regiochemistry.

Excellent for gram-

scale research but

requires rigorous Se

removal.

C Grignard/Lithiation
1,4-Diiodobenzene +

Diethyl Oxalate

Specialized. High risk

of polymerization or

bis-addition. Reserved

for cases where F-C

fails.

Pathway Visualization
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TARGET:
2-(4-Iodophenyl)-2-oxoacetic acid

Intermediate:
Ethyl 2-(4-iodophenyl)-2-oxoacetate

Hydrolysis
(NaOH/H2O)

Precursor A:
Iodobenzene

Friedel-Crafts
(AlCl3)

Precursor B:
Ethyl Chlorooxoacetate

Precursor C:
4-Iodoacetophenone

Riley Oxidation
(SeO2 / Pyridine)

Oxidant:
Selenium Dioxide

Click to download full resolution via product page

Figure 1: Retrosynthetic tree illustrating the two primary approaches: direct acylation (blue

path) and oxidative transformation (red path).

Precursor Deep Dive & Material Selection
Primary Precursors
1. Iodobenzene (For Friedel-Crafts Route)

Role: The aromatic substrate.[1][2][3][4][5][6]

Critical Attribute: Purity >99%. The iodine atom is an ortho/para director but is deactivating.

Handling: Light sensitive. Store in amber glass.

Why this over Benzene? Direct iodination of phenylglyoxylic acid is difficult to control and

often yields mixtures. Starting with the iodine installed is superior.

2. Ethyl Chlorooxoacetate (Ethyl Oxalyl Chloride)
Role: The electrophilic acylating agent.[2][5][7]
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Critical Attribute: Must be free of oxalyl chloride to prevent formation of benzophenones

(double addition).

Safety: Highly corrosive, lachrymator.[5] Reacts violently with water.[5]

Why this over Oxalyl Chloride? Using the mono-ester-mono-chloride prevents the "double

reaction" where two aryl rings attach to the oxalate core.

3. 4-Iodoacetophenone (For Oxidation Route)
Role: Substrate with pre-defined regiochemistry.

Critical Attribute: Crystalline solid.

Why this route? It bypasses the regioselectivity issues of Friedel-Crafts. The 4-position is

already secured.

4. Selenium Dioxide (SeO2)[8][9][10]
Role: Oxidant for the alpha-methyl group.

Safety:EXTREME TOXICITY. SeO2 is a severe poison and environmental hazard.

Handling: Use only in a fume hood with dedicated waste streams.

Detailed Synthetic Protocols
Protocol A: Friedel-Crafts Acylation (Scalable)
Rationale: This method is preferred for multi-gram synthesis due to the low cost of reagents.

Reagents:

Iodobenzene (1.0 equiv)

Ethyl chlorooxoacetate (1.2 equiv)

Aluminum Chloride (AlCl3) (1.5 equiv)

Dichloromethane (DCM) (Anhydrous)
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Step-by-Step Methodology:

Setup: Flame-dry a 3-neck round bottom flask equipped with a magnetic stir bar, addition

funnel, and an inert gas inlet (Argon/Nitrogen).

Solvation: Charge the flask with AlCl3 (1.5 equiv) and anhydrous DCM. Cool the suspension

to 0°C in an ice bath.

Acylating Agent: Add Ethyl chlorooxoacetate (1.2 equiv) dropwise to the AlCl3 suspension.

Stir for 15 minutes to form the acylium ion complex.

Substrate Addition: Add Iodobenzene (1.0 equiv) dropwise over 30 minutes. Maintain

temperature < 5°C to maximize para selectivity.

Note: The iodine atom is deactivating; the reaction may be sluggish compared to benzene.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by

TLC (Hexane/EtOAc 8:2).

Quench: Pour the reaction mixture carefully onto crushed ice/HCl. Caution: Exothermic.

Extraction: Extract the organic layer with DCM (3x). Wash combined organics with brine, dry

over Na2SO4, and concentrate.

Hydrolysis (to Free Acid): Dissolve the resulting ester in THF/Water (1:1). Add LiOH or NaOH

(2.0 equiv) and stir at RT for 2 hours. Acidify with 1M HCl to precipitate the target acid.

Purification: Recrystallize from Toluene/Hexanes.

Protocol B: Selenium Dioxide Oxidation (High Purity)
Rationale: Ideal when strictly pure para-isomer is required without chromatographic separation.

Reagents:

4-Iodoacetophenone (1.0 equiv)

Selenium Dioxide (1.1 equiv)
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Pyridine (Solvent/Catalyst)

Step-by-Step Methodology:

Setup: Use a round bottom flask with a reflux condenser.

Mixing: Dissolve 4-Iodoacetophenone in Pyridine (approx. 5 mL per gram of substrate).

Oxidant Addition: Add SeO2 (1.1 equiv) in a single portion.

Reflux: Heat the mixture to 100°C for 4–8 hours.

Observation: The reaction will deposit black elemental selenium (Se^0) as the oxidation

proceeds.

Filtration: Cool to room temperature. Filter the mixture through a pad of Celite to remove the

toxic metallic selenium.

Workup: Pour the filtrate into cold 10% HCl to neutralize pyridine and precipitate the crude

glyoxylic acid.

Isolation: Filter the solid precipitate.

Purification: Recrystallize from water or acetic acid.

Experimental Workflow & Logic
The following diagram illustrates the decision-making process during the synthesis, specifically

addressing the critical "Regioselectivity vs. Toxicity" trade-off.

Start: Select Pathway Requirement:
Scale or Purity?

Route A: Friedel-Crafts
(Low Cost, Scalable)Scale (>50g)

Route B: SeO2 Oxidation
(High Regioselectivity)

Purity/Research (<10g)

AlCl3 Complexation

Reflux in Pyridine

Isomer Separation
(Recrystallization)

Final Product:
Pure 2-(4-Iodophenyl)-2-oxoacetic acid

Selenium Removal
(Celite Filtration)

Click to download full resolution via product page
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Figure 2: Operational workflow comparing the processing steps for the two major routes.

Analytical Characterization Data (Expected)
To validate the synthesis, the isolated product must meet these spectroscopic criteria:

Technique Expected Signal Structural Assignment

1H NMR (DMSO-d6) δ 7.95 (d, 2H, J=8.5 Hz)
Aromatic protons ortho to

Carbonyl

δ 7.65 (d, 2H, J=8.5 Hz)
Aromatic protons ortho to

Iodine

δ 14.00 (br s, 1H) Carboxylic Acid (-COOH)

13C NMR δ 186.5 (C=O, ketone) Alpha-keto carbon

δ 165.2 (C=O, acid) Carboxylic acid carbon

δ 103.5 (C-I)
Carbon attached to Iodine

(shielded)

IR Spectroscopy 1735 cm⁻¹ & 1685 cm⁻¹
Distinct doublet for alpha-keto

acid carbonyls
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Context: Modern variations of the oxidation pathway.

Precursor Safety (Selenium Dioxide)

PubChem CID 24007. "Selenium Dioxide - Safety and Hazards."
Context: Critical safety d

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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selection-2-4-iodophenyl-2-oxoacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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